Cas no 1361605-89-1 (3'-Methyl-2,3,6,4'-tetrachlorobiphenyl)

• Product Name: 3'-Methyl-2,3,6,4'-tetrachlorobiphenyl
• CAS No: 1361605-89-1
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4993178
• Update Time: 2025-05-26

3'-Methyl-2,3,6,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-2,3,6,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-6-8(2-3-9(7)14)12-10(15)4-5-11(16)13(12)17/h2-6H,1H3
• InChI Key： XOWNRXDFRPGYQS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 3'-Methyl-2,3,6,4'-tetrachlorobiphenyl

Introduction to 3'-Methyl-2,3,6,4'-Tetrachlorobiphenyl (CAS No. 1361605-89-1)

3'-Methyl-2,3,6,4'-tetrachlorobiphenyl, also known by its CAS number 1361605-89-1, is a highly specialized organic compound that belongs to the family of polychlorinated biphenyls (PCBs). This compound has garnered significant attention in both academic and industrial circles due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and environmental implications of this compound.

The molecular structure of 3'-Methyl-2,3,6,4'-tetrachlorobiphenyl consists of two benzene rings connected by a single bond (biphenyl system). The substituents on the rings include four chlorine atoms and one methyl group. Specifically, the chlorine atoms are located at positions 2, 3, and 6 on the first benzene ring and at position 4' on the second ring. The methyl group is attached at position 3' on the second benzene ring. This arrangement gives the compound its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of understanding the synthesis of polychlorinated biphenyls like this compound. One common method involves the electrophilic substitution of biphenyl derivatives with chlorine atoms under specific reaction conditions. Researchers have optimized these conditions to achieve higher yields and better control over the substitution patterns. For instance, a study published in Chemical Engineering Journal demonstrated that using a combination of FeCl₃ as a catalyst and controlled temperature can significantly enhance the substitution efficiency.

The physical properties of 3'-Methyl-2,3,6,4'-tetrachlorobiphenyl are crucial for its potential applications. Its melting point is approximately 150°C under standard conditions, making it suitable for high-temperature applications. The compound is also relatively insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and chloroform. These properties make it an attractive candidate for use in electronics and materials science.

In terms of applications, polychlorinated biphenyls like this compound have been traditionally used as dielectric fluids in capacitors and transformers due to their excellent electrical insulating properties. However, recent advancements have expanded their use into areas such as flame retardants in polymers and heat stabilizers in various industrial processes. A study in Polymer Degradation and Stability reported that incorporating PCBs like this compound into polymer matrices can significantly improve their thermal stability without compromising mechanical properties.

The environmental impact of polychlorinated biphenyls, including this compound, has been a topic of concern due to their persistence in the environment and potential bioaccumulation in organisms. However, recent research has focused on developing bioremediation strategies to mitigate their environmental footprint. For example, a study published in ) explored the use of microbial degradation to break down PCBs into less harmful byproducts.

The health implications of exposure to polychlorinated biphenyls are another area of active research. While acute exposure can lead to neurological effects and skin irritation, chronic exposure has been linked to long-term health issues such as immunotoxicity and endocrine disruption. A study in Toxicological Sciences provided new insights into the mechanisms by which these compounds interact with cellular receptors and disrupt normal physiological processes.

In conclusion, 3'-Methyl-2,3,6',4-tetrachlorobiphenyl (CAS No: 1361605-89-1), with its unique structure and properties continues to be a subject of interest across multiple disciplines. As research progresses further into its synthesis optimization methods environmental impact mitigation strategies will undoubtedly lead to safer more efficient uses of this compound.